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Compound of Interest

Compound Name: 5-Decanone

Cat. No.: B1664179 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and experimental data for 5-decanone (CAS No. 820-29-1). The information is curated for

professionals in research and development, with a focus on clarity and accessibility of technical

data.

Chemical and Physical Properties
5-Decanone, also known as butyl pentyl ketone, is a colorless liquid with the molecular formula

C₁₀H₂₀O.[1] It is a medium-chain aliphatic ketone utilized in various chemical syntheses and as

a standard in analytical chemistry, particularly in gas chromatography.[2] The key quantitative

properties of 5-decanone are summarized in the table below for easy reference and

comparison.
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Property Value Unit Source(s)

Identifiers

IUPAC Name decan-5-one - [1][3]

CAS Number 820-29-1 - [3]

Molecular Formula C₁₀H₂₀O - [1][3]

InChI Key
JDPQWHLMBJZURR-

UHFFFAOYSA-N
- [1][3]

SMILES CCCCCC(=O)CCCC - [4]

Physical Properties

Molecular Weight 156.27 g/mol [1][4]

Exact Mass 156.151415257 Da [1][5]

Melting Point -9.2 °C [6][7]

Boiling Point 210-212 °C [6]

Density 0.820 (at 18 °C) g/cm³ [6]

Flash Point 67.7 °C [6]

Refractive Index 1.421 - [6]

Thermodynamic

Properties

Enthalpy of

Vaporization (ΔvapH°)
44.60 kJ/mol [4]

Enthalpy of Fusion

(ΔfusH°)
23.25 kJ/mol [4]

Solubility &

Partitioning

LogP (Octanol/Water

Partition Coefficient)
3.326 - [4]
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Water Solubility

(log10WS)
-3.29 mol/L [4]

Spectroscopic Data

IR Carbonyl Stretch

(C=O)
~1715 cm⁻¹ [8]

Kovats Retention

Index (non-polar)
1155, 1162 - [1][9]

Kovats Retention

Index (polar)
1373 - [1][9]

Chemical Structure
5-Decanone possesses a ten-carbon aliphatic chain with a carbonyl group located at the fifth

carbon atom. This structure results in a symmetrical ketone, with a butyl group and a pentyl

group attached to the carbonyl carbon.

Reaction Setup Oxidation Workup and Purification

Dissolve 5-decanol
in an appropriate solvent

(e.g., acetone)

Cool the solution
in an ice bath

Slowly add an oxidizing agent
(e.g., Jones reagent)

with stirring

Monitor reaction progress
by TLC

Quench the reaction
(e.g., with isopropanol)

Extract the product
with an organic solvent

Wash the organic layer
and dry over Na2SO4

Purify by column
chromatography or distillation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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